Cas no 6085-89-8 (2-methyl-n,3-diphenylpropanamide)

2-methyl-n,3-diphenylpropanamide structure
6085-89-8 structure
Product Name:2-methyl-n,3-diphenylpropanamide
CAS No:6085-89-8
MF:C16H17NO
MW:239.312284231186
CID:953652
PubChem ID:316235
Update Time:2025-04-19

2-methyl-n,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-n,3-diphenylpropanamide
    • 2-Methyl-3,N-diphenyl-propionamide
    • 2-methyl-3-phenyl-propionic acid anilide
    • 2-Methyl-3-phenyl-propionsaeure-anilid
    • AC1L7TEJ
    • CMLD4_000587
    • HMS2221G03
    • NSC243757
    • SureCN2845806
    • UPCMLD05ADMT002042
    • HMS3326H13
    • BDBM63363
    • SDCCGMLS-0091166.P001
    • DTXSID80311520
    • NSC-243757
    • AKOS016376941
    • SMR000389058
    • 2-methyl-N,3-diphenyl-propanamide
    • MLS000563528
    • 2-methyl-N,3-diphenyl-propionamide
    • CHEMBL1529517
    • cid_316235
    • NCGC00092061-01
    • 6085-89-8
    • SCHEMBL2845806
    • Inchi: 1S/C16H17NO/c1-13(12-14-8-4-2-5-9-14)16(18)17-15-10-6-3-7-11-15/h2-11,13H,12H2,1H3,(H,17,18)
    • InChI Key: NNJGVGOWGZPDBL-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.13111
  • Monoisotopic Mass: 239.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 436.6°C at 760 mmHg
  • Flash Point: 264.3°C
  • Refractive Index: 1.601
  • PSA: 29.1
  • LogP: 3.57690
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